Cas no 17359-54-5 (DIBOA)

• Product Name: DIBOA
• CAS No: 17359-54-5
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 148269
• PubChem ID: 28495
• Update Time: 2025-04-19

DIBOA Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one,2,4-dihydroxy-
• 2,4-DIHYDROXY-1,4-BENZOXAZIN-3-ONE
• 2,4-dihydroxy-2H-1,4-Benzoxazin-3(4H)-one
• DIBOA
• 2,4-dihydroxy-(2H)-1,4-benzoxazin-3(4H)-one
• 2,4-Dihydroxy-1,4-benzoxazinone
• 2,4-dihydroxy-2H-1,4-benzoxazin-3-one
• 4-hydroxy-2H-1,4-benzoxazin-3(4H)-one
• AC1L1FGJ
• BRN 1077308
• CHEBI:63558
• (±)-DIBOA
• A847296
• 2H-1,4-BENZOXAZIN-3(4H)-ONE, 2,4-DIHYDROXY-
• AKOS024385513
• DIBOA cpd
• 2,4-dihydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
• UNII-4J4378V66G
• 2,4-Dihydroxy-1,4-benzoxanzin-3(4H)-one
• CHEMBL483002
• Q27132689
• (+/-)-DIBOA
• Z1486012699
• EN300-5268251
• SCHEMBL914002
• FT-0742172
• 4J4378V66G
• 2,4-Dihydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
• DTXSID90938409
• 17359-54-5
• DTXCID70882870
• (+/-)-2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one; (+/-)-DIBOA; 2,4-Dihydroxy-1,4-benzoxazin-3-one; 2,4-Dihydroxy-2H-1,4-benzoxazin-3(4H)-one
• DB-064914
• G61929

• MDL： MFCD01663964
• Inchi： 1S/C8H7NO4/c10-7-8(11)13-6-4-2-1-3-5(6)9(7)12/h1-4,8,11-12H
• InChI Key： COVOPZQGJGUPEY-UHFFFAOYSA-N
• SMILES： O1C(C(N(C2C=CC=CC1=2)O)=O)O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0

Experimental Properties

• Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 157-159 ºC
• Boiling Point: 405.1°Cat760mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.704
• Solubility: Slightly soluble (7.1 g/l) (25 º C),
• PSA: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones